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Compound of Interest

Compound Name: Sp-cGMPS

Cat. No.: B14759845

L  Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper handling and
disposal of Guanosine-3',5'-cyclic monophosphorothioate, Sp-isomer (Sp-cGMPS). Adherence
to these procedures is critical for ensuring personnel safety and regulatory compliance within
research and drug development environments.

Understanding the Compound: Key Chemical Data

A thorough understanding of the chemical properties of Sp-cGMPS is the foundation of its safe
handling and disposal. The following table summarizes key identifiers for this compound.

Property

Value

Chemical Name

Guanosine-3',5'-cyclic monophosphorothioate,

Sp-isomer
Common Abbreviation Sp-cGMPS
CAS Number 86562-10-9 (for the sodium salt)
Molecular Formula C10H11NsNaOePS
Molecular Weight 383.25 g/mol
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Step-by-Step Disposal Protocol

The proper disposal of Sp-cGMPS, like all laboratory chemicals, requires a systematic
approach to minimize risk and ensure environmental protection. The following protocol outlines
the necessary steps. It is imperative to consult your institution's specific safety guidelines and
the official Safety Data Sheet (SDS) from the supplier for detailed instructions. In the absence
of a specific SDS, these general procedures for phosphorothioate compounds should be
followed.

1. Risk Assessment and Personal Protective Equipment (PPE):

o Hazard Identification: Before handling Sp-cGMPS, a thorough risk assessment must be
conducted. While a specific, detailed SDS may not always be readily available, compounds
of this nature should be handled as potentially hazardous. The primary risks are associated
with inhalation, skin contact, and eye contact.

» Required PPE: At a minimum, the following PPE must be worn when handling Sp-cGMPS
for disposal:

o Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Safety glasses with side shields or chemical splash goggles.
o Lab Coat: A standard laboratory coat to protect from splashes.

o Respiratory Protection: If there is a risk of aerosolization (e.g., handling fine powders), a
properly fitted respirator (e.g., N95 or higher) should be used in a well-ventilated area or a
fume hood.

2. Waste Segregation and Containerization:

» Designated Waste Container: All Sp-cGMPS waste, including empty vials, contaminated
pipette tips, and gloves, must be collected in a designated, leak-proof, and clearly labeled
hazardous waste container.

o Labeling: The waste container must be labeled with the following information:

o "Hazardous Waste"
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o "Sp-cGMPS (Guanosine-3',5'-cyclic monophosphorothioate, Sp-isomer)"
o The primary hazards (e.g., "Irritant,” "Handle with Caution").

o Accumulation start date.

Incompatible Materials: Do not mix Sp-cGMPS waste with other incompatible chemical
waste streams. Phosphorothioates can be susceptible to degradation under acidic or
strongly oxidizing conditions.

. Disposal of Unused or Expired Sp-cGMPS:

Solid Waste: Unused or expired solid Sp-cGMPS should be disposed of in its original
container, if possible, which is then placed inside the designated hazardous waste container.

Solutions: Aqueous solutions of Sp-cGMPS should not be disposed of down the drain. They
must be collected in a designated liquid hazardous waste container.

. Decontamination of Work Surfaces and Equipment:

Cleaning Procedure: Any surfaces or non-disposable equipment that come into contact with
Sp-cGMPS should be decontaminated. Use a suitable laboratory detergent and water,
followed by a rinse with an appropriate solvent (e.g., 70% ethanol), if compatible with the
equipment.

Waste from Decontamination: All materials used for decontamination (e.g., paper towels,
wipes) must be disposed of in the designated Sp-cGMPS hazardous waste container.

. Final Disposal:

Licensed Waste Hauler: The sealed and properly labeled hazardous waste container must
be collected and disposed of by a licensed hazardous waste management company. Follow
your institution's procedures for scheduling a waste pickup.

Documentation: Ensure all required waste disposal documentation is completed and
maintained in accordance with institutional and local regulations.
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Experimental Workflow for Disposal

The logical flow for the proper disposal of Sp-cGMPS is outlined in the diagram below. This
workflow ensures that all safety and regulatory steps are followed in the correct sequence.
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Caption: A workflow diagram illustrating the key steps for the proper disposal of Sp-cGMPS.
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Signaling Pathway Involvement

Sp-cGMPS is a potent activator of cGMP-dependent protein kinases (PKG), making it a
valuable tool in studying cGMP signaling pathways. Understanding its mechanism of action is
crucial for researchers. The diagram below illustrates the canonical nitric oxide
(NO)/cGMP/PKG signaling pathway where Sp-cGMPS can act as a cGMP analog.
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Caption: The NO/cGMP/PKG signaling pathway, showing the role of Sp-cGMPS as a cGMP
analog.
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 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for Sp-cGMPS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14759845#sp-cgmps-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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